Dimetacrine

• CAS No.: 4757-55-5
• Product Name: Dimetacrine
• Molecular Formula: C20H26N2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 3-(9,9-dimethylacridin-10-yl)-N,N-dimethylpropan-1-amine
• Standard InChI: InChI=1S/C20H26N2/c1-20(2)16-10-5-7-12-18(16)22(15-9-14-21(3)4)19-13-8-6-11-17(19)20/h5-8,10-13H,9,14-15H2,1-4H3
• Standard InChIKey: RYQOGSFEJBUZBX-UHFFFAOYSA-N
• SMILES: CC1(C2=CC=CC=C2N(C3=CC=CC=C31)CCCN(C)C)C
• Canonical SMILES: CC1(C2=CC=CC=C2N(C3=CC=CC=C31)CCCN(C)C)C
• Appearance: Solid powder
• Melting Point: 155-156
• Description: Dimetacrine is a member of acridines.; Dimetacrine is also known as dimethacrine or acripamine. It is marketed under the names Istonil, Istonyl, Linostil, and Miroistonil. Dimetacrine is a tricyclic antidepressant (TCA) with imipramine-like effects used in Europe for the treatment of depression. Dimetacrine is no longer used in Japan.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 10-(3-(dimethylamino)propyl)-9,9-dimethylacridan tartrate; 3-(9,9-dimethyl-10(9H)-acridinyl)-N,N-dimethyl-1-propanamine; dimetacrine; dimetacrine bitartate; dimetacrine tartate; dimethacrine; dimethacrine tartrate; dimethacrine tartrate, (1:1)(R-(R*,R*))-isomer; istonil; miroistonil; SD 709
• Reference: 1: Kameyama T, Nagasaka M, Yamada K. Effects of antidepressant drugs on a quickly-learned conditioned-suppression response in mice. Neuropharmacology. 1985 Apr;24(4):285-90. PubMed PMID: 4039801.; 2: Hertrich O. [Ataractic treatment in psychiatry and general medicine. Review of drugs. 5]. Fortschr Med. 1983 Jul 14;101(26):1250, 1252. German. PubMed PMID: 6884962.; 3: Gasco MR, Carlotti ME. Kinetics and mechanism of oxidation of dimetacrine, imipramine and phenothiazine drugs. Pharm Acta Helv. 1979;54(1):26-31. PubMed PMID: 432247.; 4: Neye J, Fenner H. [Pharmacokinetics of dimetacrine in rats (author's transl)]. Arch Pharm (Weinheim). 1979 Jan;312(1):2-12. German. PubMed PMID: 426616.; 5: Neye J, Fenner H. [Biotransformation of dimetacrine in rats (author's transl)]. Arch Pharm (Weinheim). 1978 Dec;311(12):1042-50. German. PubMed PMID: 736760.; 6: Ishitani R, Iwamoto T. Binding of H3-imipramine, H3-dimetacrine and S35-chlorpromazine to synaptosomes. Jpn J Pharmacol. 1978 Feb;28(1):85-92. PubMed PMID: 651018.; 7: Ishitani R, Iwamoto T. Studies on the subsynaptosomal distribution of psychotropic drugs in rat cerebral cortex. Jpn J Pharmacol. 1977 Dec;27(6):755-62. PubMed PMID: 609148.; 8: Gasco MR, Carlotti ME. Kinetics and mechanism of oxidation of dimetacrine, imipramine and phenothiazine drugs. Pharm Acta Helv. 1977;52(12):296-301. PubMed PMID: 615316.; 9: Ishitani R, Iwamoto T. Distribution of H3-dimetacrine in rat cerebral cortex by electron microscopic autoradiography. Experientia. 1976 Oct 15;32(10):1306-8. PubMed PMID: 976450.; 10: Biamino G, Schüren KP, Ramdohr B, Lohmann FW. [Effect of tricyclic antidepressive agents on hemodynamics and plasms norepinephrine level in man during rest and exertion]. Z Kardiol. 1976 Mar;65(4):319-27. German. PubMed PMID: 1266277.; 11: Biamino G, Fenner H, Schüren KP, Neye J, Ramdohr B, Lohmann RW. Cardiovascular side effects of tricyclic antidepressants - a risk in the use of these drugs. Int J Clin Pharmacol Biopharm. 1975 Apr;11(3):253-61. PubMed PMID: 1150371.; 12: Biamino G, Fenner H, Neye J, Schuren KP, Ramdohr B. Comparative in vitro and in vivo studies on the effects of tricyclic antidepressants on myocardial contractility. Recent Adv Stud Cardiac Struct Metab. 1975;10:59-69. PubMed PMID: 1209005.; 13: Kato H, Noguchi Y, Takagi K. Comparison of cardiovascular toxicities induced by dimetacrine, imipramine and amitriptyline in isolated guinea pig atria and anesthetized dogs. Jpn J Pharmacol. 1974 Dec;24(6):885-91. PubMed PMID: 4463275.; 14: Abuzzahab FS Sr. A double-blind investigation of dimethacrine versus imipramine in hospitalized depressive states. Int J Clin Pharmacol. 1973 Nov;8(3):244-53. PubMed PMID: 4149236.; 15: Sausgruber H. [Status of clinical experiments with the thymoleptic-anxiolytic, dimethacrine]. Arzneimittelforschung. 1972 Aug;22(8):1390-9. German. PubMed PMID: 4564744.; 16: Ishitani R, Sato T, Suga T, Kitagawa H. Studies on the ultrastructural distribution of H 3 -dimetacrine in rat cerebral cortex. Jpn J Pharmacol. 1972 Jun;22(3):313-23. PubMed PMID: 4539395.; 17: Melo I. [Clinical trial of dimethacrine]. Rev Med Suisse Romande. 1971 Mar;91(3):183-94. French. PubMed PMID: 5092364.; 18: Misurec J. EEC frequency analysis in the treatment with some antidepressive drugs (imipramine, amitriptyline, dibenzepine, dimethacrine). Act Nerv Super (Praha). 1971;13(3):218-9. PubMed PMID: 5113846.; 19: Hrbek J, Komenda S, Siroká A, Macáková J. Acute effect of dimethacrine (50 mg), mefaxamide (200 mg), and dixyrazine (25 mg) on higher nervous activity in mn. Act Nerv Super (Praha). 1971;13(3):204-5. PubMed PMID: 5113842.; 20: Ishitani R, Saito E, Kitagawa H. The pharmacological studies on dimetacrine. I. Studies on the absorption, distribution and excretion of H3-labeled dimetacrine in the rat. Jpn J Pharmacol. 1970 Sep;20(3):432-8. PubMed PMID: 5312397.
• PubChem Compound: 94280
• Last Modified: Nov 11 2021